Cas no 80986-11-4 (Phenol, 3,5-dimethoxy-2-propyl-)
80986-11-4 structure
Product Name:Phenol, 3,5-dimethoxy-2-propyl-
CAS No:80986-11-4
MF:C11H16O3
MW:196.242943763733
CID:704698
PubChem ID:10899557
Update Time:2025-04-19
Phenol, 3,5-dimethoxy-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,5-dimethoxy-2-propyl-
- 3,5-dimethoxy-2-propylphenol
- KMZWDKAHTYTVLV-UHFFFAOYSA-N
- DTXSID10447649
- SCHEMBL7115040
- 80986-11-4
-
- Inchi: 1S/C11H16O3/c1-4-5-9-10(12)6-8(13-2)7-11(9)14-3/h6-7,12H,4-5H2,1-3H3
- InChI Key: KMZWDKAHTYTVLV-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1CCC)O)OC
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Phenol, 3,5-dimethoxy-2-propyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
80986-11-4 (Phenol, 3,5-dimethoxy-2-propyl-) Related Products
- 10493-37-5(3-(2-Methoxyphenyl)propan-1-ol)
- 14804-32-1(2-Ethylanisole)
- 22807-99-4(Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk